Cas no 920512-37-4 (Phenol, 2-amino-5-[(2-thiazolylamino)methyl]-)

• Product Name: Phenol, 2-amino-5-[(2-thiazolylamino)methyl]-
• CAS No: 920512-37-4
• MF: C₁₀H₁₁N₃OS
• MW: 221.278840303421
• CID: 756371
• PubChem ID: 71424060
• Update Time: 2025-04-19

Phenol, 2-amino-5-[(2-thiazolylamino)methyl]- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-amino-5-[(2-thiazolylamino)methyl]-
• 2-amino-5-[(1,3-thiazol-2-ylamino)methyl]phenol
• 2-Amino-5-{[(1,3-thiazol-2-yl)amino]methyl}phenol
• DTXSID40842865
• SCHEMBL5176316
• 920512-37-4

• Inchi： 1S/C10H11N3OS/c11-8-2-1-7(5-9(8)14)6-13-10-12-3-4-15-10/h1-5,14H,6,11H2,(H,12,13)
• InChI Key： RIEADLGDCLCUDY-UHFFFAOYSA-N
• SMILES： S1C=CN=C1NCC1C=CC(=C(C=1)O)N

Computed Properties

• Exact Mass: 221.06228316g/mol
• Monoisotopic Mass: 221.06228316g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 99.4Ų